Cas no 2380027-50-7 ((5S,8R)-2-Bromo-4,5,8,9-tetrahydro-5,8-methanopyrazolo[1,5-a][1,3]diazocine-3-carboxamide)

• Product Name: (5S,8R)-2-Bromo-4,5,8,9-tetrahydro-5,8-methanopyrazolo[1,5-a][1,3]diazocine-3-carboxamide
• CAS No: 2380027-50-7
• MF: C₁₀H₁₁BrN₄O
• MW: 283.124540567398
• CID: 5307565
• Update Time: 2025-08-05

(5S,8R)-2-Bromo-4,5,8,9-tetrahydro-5,8-methanopyrazolo[1,5-a][1,3]diazocine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (5S,8R)-2-Bromo-4,5,8,9-tetrahydro-5,8-methanopyrazolo[1,5-a][1,3]diazocine-3-carboxamide

• Inchi： 1S/C10H11BrN4O/c11-8-7(9(12)16)10-13-6-2-1-5(3-6)4-15(10)14-8/h1-2,5-6,13H,3-4H2,(H2,12,16)/t5-,6+/m0/s1
• InChI Key： BBJDWUSZAYOLMQ-NTSWFWBYSA-N
• SMILES： C(C1C(=NN2C[C@@]3([H])C=C[C@]([H])(C3)NC=12)Br)(=O)N

Additional information on (5S,8R)-2-Bromo-4,5,8,9-tetrahydro-5,8-methanopyrazolo[1,5-a][1,3]diazocine-3-carboxamide

Introduction to (5S,8R)-2-Bromo-4,5,8,9-tetrahydro-5,8-methanopyrazolo[1,5-a][1,3]diazocine-3-carboxamide (CAS No. 2380027-50-7)

CAS No. 2380027-50-7 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, formally known as (5S,8R)-2-Bromo-4,5,8,9-tetrahydro-5,8-methanopyrazolo[1,5-a][1,3]diazocine-3-carboxamide, is a complex heterocyclic molecule with a unique structural framework. Its molecular architecture consists of fused rings and chiral centers, making it a subject of interest for synthetic chemists and biologists alike.

The (5S,8R)-configuration of this compound is particularly noteworthy, as it influences the stereochemical properties and potential biological activity. The presence of a bromo substituent at the 2-position adds another layer of complexity, enabling diverse chemical transformations and interactions with biological targets. This structural motif is reminiscent of other pharmacologically active molecules that have been explored in the treatment of various diseases.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The pyrazolo[1,5-a][1,3]diazocine scaffold is one such structural motif that has shown promise in preclinical studies. This scaffold is capable of modulating multiple signaling pathways, including those involved in inflammation, neurodegeneration, and cancer. The 3-carboxamide functional group further enhances the pharmacological potential of this compound by allowing for interactions with proteases and other enzymes.

One of the most compelling aspects of this compound is its potential as a drug candidate. Researchers have been exploring its efficacy in models of neurological disorders and cancer. Preliminary studies suggest that it may interact with receptors and enzymes involved in disease progression. The (5S,8R)-configuration, in particular, appears to enhance binding affinity and selectivity for certain targets. This has led to investigations into its role as an antagonist or agonist for various receptors.

The synthesis of this compound presents significant challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve the desired stereoisomer with high enantiomeric excess. These synthetic strategies are crucial for ensuring that the biological activity observed in vitro translates to efficacy in vivo.

From a computational chemistry perspective, the molecular dynamics and interactions of this compound have been studied using advanced modeling techniques. These studies have provided insights into how the bromo substituent and the 3-carboxamide group influence binding affinity and specificity. Additionally, virtual screening methods have been used to identify potential drug-like properties and optimize lead structures.

The pharmacokinetic profile of (5S,8R)-2-Bromo-4,5,8,9-tetrahydro-5,8-methanopyrazolo[1,5-a][1,3]diazocine-3-carboxamide is another area of active investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for determining its therapeutic window and potential side effects. Initial pharmacokinetic studies suggest that it may exhibit favorable properties such as good solubility and bioavailability，although further research is needed to confirm these findings.

In conclusion，this compound represents a promising area of research with significant potential for therapeutic applications。Its unique structural features，including the (5S，8R)-configuration、the bromo substituent，and the 3-carboxamide group，make it an attractive candidate for further development。As research continues，it is expected that new insights will emerge regarding its biological activity、pharmacological mechanisms，and clinical potential。